molecular formula C13H14N2O2 B8455492 2-Amino-3-(2-methoxybenzyloxy)pyridine

2-Amino-3-(2-methoxybenzyloxy)pyridine

Cat. No. B8455492
M. Wt: 230.26 g/mol
InChI Key: ZRSOVLKTDOPRSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-(2-methoxybenzyloxy)pyridine is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-3-(2-methoxybenzyloxy)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-3-(2-methoxybenzyloxy)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Amino-3-(2-methoxybenzyloxy)pyridine

Molecular Formula

C13H14N2O2

Molecular Weight

230.26 g/mol

IUPAC Name

3-[(2-methoxyphenyl)methoxy]pyridin-2-amine

InChI

InChI=1S/C13H14N2O2/c1-16-11-6-3-2-5-10(11)9-17-12-7-4-8-15-13(12)14/h2-8H,9H2,1H3,(H2,14,15)

InChI Key

ZRSOVLKTDOPRSG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1COC2=C(N=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-amino-3-hydroxypyridine (7.64 g) and Adogen 464 (Trademark: prepared by Aldrich Chemical Co.) (0.42 g) in 40% aqueous sodium hydroxide (35 ml) and methylene chloride (35 ml) was added 2-methoxybenzyl chloride (10.87 g) at ambient temperature. After being stirred for 22 hours, the organic layer was separated and the aqueous layer was extracted with methylene chloride. The combined extracts were washed with saturated sodium chloride aqueous solution, dried over magnesium sulfate, and evaporated in vacuo. The crystalline residue was recrystallized from ethyl acetate to give 2-amino-3-(2-methoxybenzyloxy)pyridine (6.09 g).
Quantity
7.64 g
Type
reactant
Reaction Step One
Quantity
0.42 g
Type
catalyst
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Quantity
10.87 g
Type
reactant
Reaction Step Two

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